Cas no 13929-35-6 (Rifamycin B)

• Product Name: Rifamycin B
• CAS No: 13929-35-6
• MF: C₃₉H₄₉NO₁₄
• MW: 755.804672956467
• CID: 823513
• PubChem ID: 5459948
• Update Time: 2025-04-19

Rifamycin B Chemical and Physical Properties

Names and Identifiers

• Rifamycin B
• Rifamycin, 4-O-(carboxymethyl)-
• cellotetraose
• O4-carboxymethyl-rifamycin
• Rifamycin impurity A
• rifamycin-B
• rifomycin-B
• C01848
• Nacimycin
• Nancimycin
• Rifomycin B
• NCI-145-604
• Rifaximin EP Impurity B
• Rifaximin impurity B (EP)
• 4-O-(Carboxymethyl)rifamycin
• Acetic acid, ((1,2-dihydro-5,6,17,19,21-pentahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-2,7-(epoxypentadeca(1,11,13)trienimino)naphtho(2,1-b)furan-9-yl)-oxy)-, 21-acetate
• NSC-145604
• DTXSID901037384
• 2-[[(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-13-acetyloxy-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(29),2,4,9,19,21,25,27-octaen-27-yl]oxy]acetic acid
• EINECS 237-697-8
• SCHEMBL437936
• ((2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-21-(ACETYLOXY)-5,6,17,19-TETRAHYDROXY-23-METHOXY-2,4,12,16,18,20,22-HEPTAMETHYL-1,11-DIOXO-1,2-DIHYDRO-2,7-(EPOXYPENTADECA(1,11,13)TRIENAZANO)NAPHTHO(2,1-B)FURAN-9-YL)ACETIC ACID
• AKOS030489430
• J-007262
• RIFAXIMIN IMPURITY B [EP IMPURITY]
• 8DDB535DJI
• NSC 145604
• RIFAMYCIN B [MI]
• Q27102689
• UNII-8DDB535DJI
• RIFAMYCIN SODIUM IMPURITY A [EP IMPURITY]
• CHEBI:17876
• 13929-35-6
• 2-(acetoxy-tetrahydroxy-methoxy-heptamethyl-dioxo-[?]yl)oxyacetic acid
• [(2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-21-acetyloxy-5,6,17,19-tetrahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphtho[2,1-b]furan-9-yloxy]acetic acid
• LMPK05000003
• NCI 145-604
• ((2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-21-acetyloxy-5,6,17,19-tetrahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca(1,11,13)trienoimino)naphtho(2,1-b)furan-9-yloxy)acetic acid
• RIFAMYCIN SODIUM IMPURITY A (EP IMPURITY)
• STL564327
• Rifomycin B (6CI)
• RIFAXIMIN IMPURITY B (EP IMPURITY)
• o[2,1-b]furan-9-yl]oxy}acetic acid
• 2-(((7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-13-acetyloxy-2,15,17,29-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23-dioxo-8,30-dioxa-24-azatetracyclo(23.3.1.14,7.05,28)triaconta-1(29),2,4,9,19,21,25,27-octaen-27-yl)oxy)acetic acid
• {[(2S,12Z,14E,16S,17S,18R,19R,20R,21S,22R,23S,24E)-21-(acetyloxy)-5,6,17,19-tetrahydroxy-23-methoxy-2,4,12,16,18,20,22-heptamethyl-1,11-dioxo-1,2-dihydro-2,7-(epoxypentadeca[1,11,13]trienoimino)naphth
• SQTCRTQCPJICLD-KTQDUKAHSA-N

• Inchi： 1S/C39H49NO14/c1-17-11-10-12-18(2)38(49)40-24-15-26(51-16-27(42)43)28-29(34(24)47)33(46)22(6)36-30(28)37(48)39(8,54-36)52-14-13-25(50-9)19(3)35(53-23(7)41)21(5)32(45)20(4)31(17)44/h10-15,17,19-21,25,31-32,35,44-47H,16H2,1-9H3,(H,40,49)(H,42,43)/b11-10+,14-13+,18-12-/t17-,19+,20+,21+,25-,31-,32+,35+,39-/m0/s1
• InChI Key： SQTCRTQCPJICLD-KTQDUKAHSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3C4C(=CC(=C(C=4C(=C(C)C=3O2)O)O)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)OCC(=O)O)=O)OC |c:34,t:8,36|

Computed Properties

• Exact Mass: 755.31500
• Monoisotopic Mass: 755.315
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 6
• Complexity: 1460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 228A^2
• XLogP3: 4.8

Experimental Properties

• Density: 1.2421 (rough estimate)
• Melting Point: 300° (dec 160-164°)
• Boiling Point: 730.16°C (rough estimate)
• Flash Point: 535.3±34.3 °C
• Refractive Index: 1.5350 (estimate)
• PSA: 227.61000
• LogP: 4.64990
• Specific Rotation: D20 -11° (methanol)
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Rifamycin B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Toxicity：LD50 in mice (mg/kg): 2040 i.v., >3000 i.p., s.c., and orally (Sensi, 1964)
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams